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Compound of Interest

Compound Name: (1R)-AZD-1480

Cat. No.: B12373945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended use of

AZD1480, a potent JAK1/2 inhibitor, in preclinical mice xenograft studies. The information

compiled is based on various published research articles and is intended to guide the design

and execution of in vivo efficacy studies.

Mechanism of Action
AZD1480 is an ATP-competitive inhibitor of Janus kinases 1 and 2 (JAK1 and JAK2).[1]

Inhibition of these kinases blocks the JAK/STAT signaling pathway, particularly the

phosphorylation and activation of Signal Transducer and Activator of Transcription 3 (STAT3).

[1][2] Constitutive activation of the JAK/STAT pathway is a hallmark of various cancers,

promoting cell proliferation, survival, and angiogenesis.[3] By inhibiting this pathway, AZD1480

can suppress tumor growth and induce apoptosis.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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